Cas no 1311421-82-5 (N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide
• CAS No: 1311421-82-5
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 5917314
• PubChem ID: 53587102
• Update Time: 2025-05-30

N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide
• 1311421-82-5
• Z1103333803
• EN300-26688578

• Inchi： 1S/C17H20N4O3/c1-11(15(22)21-17(10-18)7-3-2-4-8-17)19-12-5-6-14-13(9-12)20-16(23)24-14/h5-6,9,11,19H,2-4,7-8H2,1H3,(H,20,23)(H,21,22)
• InChI Key： YACRSNFBJGWLBP-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC1C=CC2=C(C=1)NC(=O)O2)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 328.15354051g/mol
• Monoisotopic Mass: 328.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide

N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide (CAS No. 1311421-82-5): A Comprehensive Overview

N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide (CAS No. 1311421-82-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazoles and is characterized by its unique structural features, which include a cyclohexyl cyanide group and a benzoxazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide (CAS No. 1311421-82-5) can be described as follows: it consists of a propanamide backbone with an amino group substituted by a 2-oxo-2,3-dihydrobenzoxazolyl moiety. The cyclohexyl cyanide group is attached to the nitrogen atom of the propanamide, providing additional steric and electronic effects that influence its reactivity and biological activity.

Recent research has focused on the potential therapeutic applications of N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)amino]propanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX and LOX, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, N-(1-cyanocyclohexyl)-2-[(2-oxo-2,3-dihydrobenzoxazolyl)amino]propanamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of N-(1-cyanocyclohexyl)-2-((2-oxo-2,3-dihydrobenzoxazolyl)amino)propanamide has been extensively studied to understand its bioavailability and metabolism. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life that allows for once-daily dosing in preclinical models. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of several metabolites that are excreted via urine and feces.

Toxicity studies have indicated that N-(1-cyanocyclohexyl)-2-((2-oxo-2,3-dihydrobenzoxazolyl)amino)propanamide is generally well-tolerated at therapeutic doses. However, higher doses may cause mild gastrointestinal side effects such as nausea and diarrhea. Long-term toxicity studies are ongoing to evaluate the safety profile of this compound over extended periods of use.

Clinical trials are currently underway to assess the efficacy and safety of N-(1-cyanocyclohexyl)-2-((2-oxyo-o,dihydrobenzoxazolyl)amino)propanamide in human subjects. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties in healthy volunteers. Phase II trials are planned to evaluate its effectiveness in treating specific conditions such as chronic pain and inflammatory diseases.

In conclusion, N-(1-cyanocyclohexyl)-2-((2-oxyo-o,dihydrobenzoxazolyl)amino)propanamide (CAS No. 1311421-82-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.